Transdermal delivery of insulin using a solid-in-oil nanodispersion enhanced by arginine-rich peptides†
MedChemComm Pub Date: 2012-07-03 DOI: 10.1039/C2MD20059G
Abstract
A solid-in-oil nanodispersion that utilizes an oil-based vehicle of proteins was developed as a unique protein-delivery system into the skin. We enhanced the permeability of insulin and accomplished transdermal delivery of insulin by the collaborative effects of a S/O nanodispersion and arginine-rich peptides.
![Graphical abstract: Transdermal delivery of insulin using a solid-in-oil nanodispersion enhanced by arginine-rich peptides](http://scimg.chem960.com/usr/1/C2MD20059G.jpg)
Recommended Literature
- [1] The flux dynamics behavior of the two competing high temperature superconducting phases in underdoped LaCuO4.06
- [2] Inside front cover
- [3] o-Mercapto-azo-compounds. Part IV. Preparation and debenzylation of 1-(2-benzylthiophenylazo)-2-naphthol and 1-(1-benzylthio-2-naphthyl-azo)-2-naphthol
- [4] Nitrogen-doped graphene/graphitic carbon nitride with enhanced charge separation and two-electron-transferring reaction activity for boosting photocatalytic hydrogen peroxide production†
- [5] Arylene–hexaynylene and –octaynylene macrocycles: extending the polyyne chains drives self-association by enhanced dispersion force‡†
- [6] Nanoconfinement effects on structural anomalies in imidazolium ionic liquids†
- [7] FeCl3-catalyzed oxidative decarboxylation of aryl/heteroaryl acetic acids: preparation of selected API impurities†
- [8] The suppression of lithium dendrites by a triazine-based porous organic polymer-laden PEO-based electrolyte and its application for all-solid-state lithium batteries†
- [9] Exceptional thermoelectric performance in Mg3Sb0.6Bi1.4 for low-grade waste heat recovery†
- [10] Abnormal high-temperature luminescence enhancement observed in monolayer MoS2 flakes: thermo-driven transition from negatively charged trions to neutral excitons
![MedChemComm](https://scimg.chem960.com/usr/1/MD001001.jpg)
Journal Name:MedChemComm
Research Products
-
CAS no.: 110332-91-7
-
CAS no.: 111900-32-4
-
CAS no.: 16478-52-7